Cas no 955228-87-2 (N-2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-(4-chlorophenoxy)acetamide)

• Product Name: N-2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-(4-chlorophenoxy)acetamide
• CAS No: 955228-87-2
• MF: C₂₃H₂₁ClN₂O₄S
• MW: 456.941843748093
• CID: 6064461
• PubChem ID: 16930706
• Update Time: 2025-10-28

N-2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-(4-chlorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-(4-chlorophenoxy)acetamide
• Acetamide, 2-(4-chlorophenoxy)-N-[1,2,3,4-tetrahydro-2-(phenylsulfonyl)-7-isoquinolinyl]-
• N-[2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-2-(4-chlorophenoxy)acetamide
• 2-(4-chlorophenoxy)-N-(2-(phenylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide
• N-[2-(benzenesulfonyl)-3,4-dihydro-1H-isoquinolin-7-yl]-2-(4-chlorophenoxy)acetamide
• AKOS024645585
• F2391-0733
• 955228-87-2

• Inchi： 1S/C23H21ClN2O4S/c24-19-7-10-21(11-8-19)30-16-23(27)25-20-9-6-17-12-13-26(15-18(17)14-20)31(28,29)22-4-2-1-3-5-22/h1-11,14H,12-13,15-16H2,(H,25,27)
• InChI Key： BWTFFJNQXUACSJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(S(C1=CC=CC=C1)(=O)=O)C2)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 456.0910560g/mol
• Monoisotopic Mass: 456.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.393±0.06 g/cm3(Predicted)
• pka: 13.02±0.20(Predicted)

Additional information on N-2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-(4-chlorophenoxy)acetamide

Compound CAS No 955228-87-2: N-2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-(4-chlorophenoxy)acetamide

The compound with CAS No 955228-87-2, named N-2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-(4-chlorophenoxy)acetamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzenesulfonyl group attached to a tetrahydroisoquinoline moiety and a 4-chlorophenoxy acetamide group. The combination of these functional groups makes this compound unique and opens up possibilities for its use in drug development and advanced material science.

Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in medicinal chemistry due to their ability to interact with various biological targets. The benzenesulfonyl group in this compound is known for its strong electron-withdrawing properties, which can enhance the stability and bioavailability of the molecule. Additionally, the 4-chlorophenoxy group introduces hydrophobicity and can influence the molecule's solubility and permeability across biological membranes.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Researchers have been exploring the role of such compounds in modulating enzyme activity and receptor binding. For instance, studies have shown that tetrahydroisoquinoline derivatives can act as inhibitors of certain kinases, which are critical in disease pathways such as cancer and inflammation.

The synthesis of N-2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-(4-chlorophenoxy)acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the tetrahydroisoquinoline ring system through cyclization reactions and the subsequent attachment of the benzenesulfonyl and 4-chlorophenoxy groups via amide bond formation.

In terms of structural analysis, modern techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to determine the exact conformation of this compound. These studies have revealed that the molecule adopts a specific three-dimensional arrangement that is crucial for its biological activity.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its efficacy as a therapeutic agent. This includes modifying its structure to improve absorption, distribution, metabolism, and excretion (ADME) profiles while maintaining its desired biological activity.

In conclusion, N-2-(benzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-(4-chlorophenoxy)acetamide represents a cutting-edge advancement in organic synthesis with vast potential in both academic research and industrial applications. Its unique structure and functional groups make it a valuable tool for exploring new frontiers in chemistry and medicine.